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Compound of Interest

Compound Name: Molybdenum;nickel

CAS No.: 95381-98-9

Cat. No.: B15911503

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

deposition of molybdenum-based alloy coatings using slurry sintering methods. This technique

offers a versatile and cost-effective approach to enhance the surface properties of materials,

particularly for high-temperature applications where resistance to oxidation and wear is critical.

Introduction to Slurry Sintering
Slurry sintering is a powder metallurgy-based surface modification technique that involves the

application of a stable suspension of metallic and/or ceramic powders (the slurry) onto a

substrate.[1] Following the application, the coated substrate undergoes a drying and

subsequent high-temperature sintering process. During sintering, the powder particles in the

slurry diffuse and bond with each other and with the substrate, forming a dense and adherent

coating. This method is particularly well-suited for producing protective layers, such as silicide

and aluminide coatings, on molybdenum and its alloys to prevent their catastrophic oxidation at

elevated temperatures.[1][2]
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The properties of the final coating are highly dependent on several factors, including the

composition of the slurry, the particle size of the powders, the coating thickness, and the

sintering parameters (temperature, time, and atmosphere). Improper selection of binders in the

slurry can lead to porosity in the sintered coating.[1]

Experimental Protocols
This section details the methodologies for preparing and characterizing slurry-sintered

molybdenum-based alloy coatings.

Protocol 1: Preparation of Silicide and Silicide-
Aluminide Coatings on TZM Alloy
This protocol is based on the slurry cementation method to produce silicide and silicide-

aluminide protective coatings on a TZM molybdenum alloy (Titanium-Zirconium-Molybdenum).

[3]

2.1.1. Materials and Equipment

Substrate: TZM alloy samples (e.g., 10 mm x 6 mm x 30 mm).[3]

Slurry Components:

Silicon (Si) powder.[3]

Aluminum (Al) powder.[3]

Inorganic binder (e.g., water solution of soluble glass).

Flux (e.g., a mixture of fused sodium and potassium salts like NaF, NaCl, and KCl).

Cleaning Agent: Acetone.[3]

Coating Application: Immersion or brushing.

Drying Oven: Capable of maintaining 110°C.
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Sintering Furnace: Vacuum or controlled atmosphere (e.g., Argon) furnace capable of

reaching at least 1000°C.[3][4]

Characterization Equipment:

Scanning Electron Microscope (SEM) with Energy Dispersive X-ray Spectroscopy (EDS).

X-ray Diffractometer (XRD).

Microhardness tester (e.g., Knoop or Vickers).[3]

2.1.2. Procedure

Substrate Preparation:

1. Mechanically grind the TZM alloy samples to achieve a uniform surface.

2. Clean the samples in an acetone bath using an ultrasonic cleaner to remove any grease

and contaminants.[3]

3. Dry the samples thoroughly.

Slurry Preparation:

For Silicide Coatings: Prepare a slurry containing only silicon powder as the active

component, mixed with the inorganic binder and flux.

For Silicide-Aluminide Coatings: Prepare a slurry containing a mixture of aluminum and

silicon powders (e.g., Al/Si mass ratio of 9:1) as the active components, mixed with the

inorganic binder and flux.[3]

Coating Application:

1. Immerse the cleaned TZM samples into the prepared slurry.

2. Control the immersion time and withdrawal speed to achieve the desired slurry volume on

the surface (e.g., 0.15, 0.3, or 0.6 g/cm²).[3]
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Drying:

1. Place the coated samples in a drying oven.

2. Dry the samples at approximately 110°C for 12 hours to evaporate the solvent from the

slurry.

Sintering:

1. Transfer the dried samples to a vacuum or argon-filled furnace.

2. Heat the samples to the sintering temperature of 1000°C.[3]

3. Hold at the sintering temperature for a specified duration (e.g., 2, 4, or 6 hours) to allow for

diffusion and formation of the coating.[3]

4. Cool the samples down to room temperature within the furnace.

2.1.3. Characterization

Microstructure and Composition:

Examine the cross-section of the coated samples using SEM to observe the

microstructure and measure the thickness of the coating layers.[3]

Use EDS to determine the elemental composition of the different phases within the

coating.[3]

Phase Analysis:

Perform XRD analysis on the surface of the coatings to identify the crystalline phases

formed during sintering (e.g., MoSi₂, Mo₅Si₃, Mo(Si,Al)₂).[3]

Mechanical Properties:

Measure the microhardness of the coating layers and the substrate using a Knoop or

Vickers microhardness tester.[3]
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Data Presentation
The following tables summarize quantitative data from slurry sintering experiments on

molybdenum-based alloys, providing a basis for comparison of different processing

parameters.

Table 1: Influence of Slurry Composition, Volume, and Sintering Time on Coating Properties at

1000°C[3]

Slurry
Compositio
n (Active
Component
s)

Slurry
Volume
(g/cm²)

Sintering
Time (h)

Total
Coating
Thickness
(µm)

Predominan
t Phases
Identified

Microhardn
ess (HK₀.₀₁)

Si 0.3 2 ~50

α-MoSi₂,

Mo₅Si₃,

Mo₃Si

~1300

Si 0.3 4 ~75

α-MoSi₂,

Mo₅Si₃,

Mo₃Si

~1300

Si 0.3 6 ~90

α-MoSi₂,

Mo₅Si₃,

Mo₃Si

~1300

Al:Si (9:1

mass ratio)
0.15 2 ~100

Mo(Si,Al)₂,

Mo₃Al₈,

MoAl₃

~1000 - 1300

Al:Si (9:1

mass ratio)
0.3 2 ~120

Mo(Si,Al)₂,

Mo₃Al₈,

MoAl₃

~1000 - 1300

Al:Si (9:1

mass ratio)
0.6 2 ~140

Mo(Si,Al)₂,

Mo₃Al₈,

MoAl₃

~1000 - 1300
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Table 2: Properties of Other Molybdenum-Based Coatings

Coating Type Substrate
Sintering
Temperature
(°C)

Resulting
Properties

Reference

Si-Mo TZM Alloy 1650

Minimal mass

gain of 0.816

mg/cm² after 14

hours of

oxidation.

Coating consists

of MoSi₂ and

Mo₅Si₃ layers.

[1]

Silicide Coating TZM Alloy Not Specified

Interface

thickness of 5

µm, bonding

strength of 25

MPa, and

surface hardness

of 2.00 GPa.

[2]

Al nanopowder +

Si powder
Molybdenum 1000

Coating

thickness of 10-

20 µm.

[4]

Visualizations
The following diagrams illustrate the experimental workflow and the relationships between

processing parameters and coating characteristics in slurry sintering of molybdenum-based

alloy coatings.
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Caption: Experimental workflow for slurry sintering of molybdenum-based alloy coatings.
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Caption: Logical relationships in slurry sintering of molybdenum-based alloy coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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